Cas no 1890857-11-0 (2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 1890857-11-0
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6405738
• PubChem ID: 117281014
• Update Time: 2025-10-19

2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol
• 1890857-11-0
• EN300-1769947

• Inchi： 1S/C9H10F2O2/c1-13-9-5-6(10)4-8(11)7(9)2-3-12/h4-5,12H,2-3H2,1H3
• InChI Key： UPSSCOQDECSIIX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CCO)OC)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol

Research Briefing on 2-(2,4-Difluoro-6-methoxyphenyl)ethan-1-ol (CAS: 1890857-11-0) in Chemical Biology and Pharmaceutical Applications

2-(2,4-Difluoro-6-methoxyphenyl)ethan-1-ol (CAS: 1890857-11-0) is a fluorinated aromatic alcohol that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a difluoromethoxy-substituted phenyl ring, which enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol. The study highlighted its utility as a building block for the development of small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The compound's fluorinated aromatic core was found to improve binding affinity to target proteins, while the hydroxyl group facilitated further derivatization, enabling the creation of a diverse library of analogs with varying pharmacological profiles.

Another significant advancement was reported in a 2024 preprint on bioRxiv, where 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol was incorporated into a series of prodrugs designed for targeted delivery in oncology. The researchers utilized its structural features to enhance solubility and tissue penetration, achieving improved efficacy in preclinical models of solid tumors. The study also emphasized the compound's low cytotoxicity in normal cells, suggesting a favorable safety profile for further clinical development.

Beyond its direct therapeutic applications, 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol has also been explored in chemical biology as a probe for studying enzyme mechanisms. A recent ACS Chemical Biology publication demonstrated its use as a substrate analog for fluorinase enzymes, shedding light on the enzymatic incorporation of fluorine into bioactive molecules. This research has broader implications for the design of fluorinated pharmaceuticals, a growing area of interest given the role of fluorine in modulating drug properties.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol (CAS: 1890857-11-0) represents a versatile and valuable compound in modern drug discovery and chemical biology. Its unique structural attributes, combined with recent advancements in synthetic and biological applications, position it as a key player in the development of next-generation therapeutics. Future research directions may include optimizing its pharmacokinetic properties and expanding its utility in targeted drug delivery systems.